An In-depth Technical Guide to 6-Chloro-5-methylnicotinaldehyde: Chemical Properties and Structure
An In-depth Technical Guide to 6-Chloro-5-methylnicotinaldehyde: Chemical Properties and Structure
For Researchers, Scientists, and Drug Development Professionals
Abstract
6-Chloro-5-methylnicotinaldehyde is a substituted pyridine derivative of interest in medicinal chemistry and drug discovery. Its structure, featuring a chlorinated pyridine ring with methyl and aldehyde functional groups, presents a versatile scaffold for the synthesis of novel bioactive molecules. This technical guide provides a comprehensive overview of the known chemical properties and structural features of 6-Chloro-5-methylnicotinaldehyde. Due to the limited availability of detailed experimental data in peer-reviewed literature, this guide also presents proposed experimental protocols and discusses potential biological activities based on the analysis of structurally related compounds.
Chemical Properties and Structure
6-Chloro-5-methylnicotinaldehyde, with the CAS Number 176433-43-5, is a solid at room temperature.[1] Its fundamental chemical and physical properties are summarized in the table below. While some data is available from chemical suppliers, certain properties such as boiling point and density are predicted values.
| Property | Value | Source |
| Molecular Formula | C₇H₆ClNO | [1] |
| Molecular Weight | 155.58 g/mol | [1] |
| IUPAC Name | 6-chloro-5-methylpyridine-3-carbaldehyde | |
| SMILES String | O=CC1=CC(C)=C(Cl)N=C1 | [1] |
| InChI Key | UGZVEYLUBVYKAD-UHFFFAOYSA-N | [1] |
| CAS Number | 176433-43-5 | [1] |
| Appearance | Solid | [1] |
| Melting Point | 51-53 °C |
Note: Some physical properties like boiling point and density are predicted and not experimentally determined in the available literature.
Structural Elucidation
The structure of 6-Chloro-5-methylnicotinaldehyde is characterized by a pyridine ring substituted at the 6-position with a chlorine atom, at the 5-position with a methyl group, and at the 3-position with an aldehyde group. This unique arrangement of substituents provides multiple reactive sites for further chemical modifications, making it a valuable intermediate in organic synthesis.
Proposed Synthesis and Purification Protocols
Detailed experimental protocols for the synthesis of 6-Chloro-5-methylnicotinaldehyde are not extensively documented in publicly available literature. However, based on general synthetic methodologies for similar pyridine aldehydes, a plausible synthetic route can be proposed.
Proposed Synthesis: Vilsmeier-Haack Reaction
A common method for the formylation of electron-rich aromatic and heteroaromatic compounds is the Vilsmeier-Haack reaction. This reaction utilizes a Vilsmeier reagent, typically formed from phosphorus oxychloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF), to introduce an aldehyde group onto the pyridine ring. The proposed starting material for this synthesis would be 2-chloro-3-methylpyridine.
Experimental Protocol (Proposed):
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Formation of the Vilsmeier Reagent: In a three-necked flask equipped with a dropping funnel and a nitrogen inlet, cool N,N-dimethylformamide (DMF) in an ice bath. Add phosphorus oxychloride (POCl₃) dropwise while maintaining the temperature below 5 °C. Stir the mixture for 30 minutes at room temperature to allow for the complete formation of the Vilsmeier reagent.
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Formylation: Dissolve 2-chloro-3-methylpyridine in a suitable anhydrous solvent and add it dropwise to the freshly prepared Vilsmeier reagent.
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Reaction: Heat the reaction mixture under a nitrogen atmosphere. The reaction progress should be monitored by Thin Layer Chromatography (TLC).
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Work-up: Upon completion, cool the reaction mixture and pour it onto crushed ice. Neutralize the solution with a suitable base, such as sodium bicarbonate.
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Extraction: Extract the aqueous layer with an organic solvent like ethyl acetate.
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Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.
Proposed Purification Protocol: Column Chromatography
The crude 6-Chloro-5-methylnicotinaldehyde can be purified using column chromatography.
Experimental Protocol (Proposed):
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Column Preparation: Pack a glass column with silica gel using a slurry of a non-polar solvent (e.g., hexane).
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Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the column.
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Elution: Elute the column with a gradient of solvents, starting with a non-polar solvent and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate).
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Fraction Collection: Collect the fractions and analyze them by TLC to identify the fractions containing the pure product.
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Solvent Evaporation: Combine the pure fractions and evaporate the solvent to obtain purified 6-Chloro-5-methylnicotinaldehyde.
Caption: Proposed workflow for the synthesis of 6-Chloro-5-methylnicotinaldehyde.
Spectroscopic Data (Predicted)
| Spectroscopy | Expected Peaks/Signals |
| ¹H NMR | - A singlet for the aldehyde proton (CHO) around 9-10 ppm.- A singlet for the aromatic proton on the pyridine ring.- A singlet for the methyl group (CH₃) protons around 2-3 ppm. |
| ¹³C NMR | - A signal for the aldehyde carbon (C=O) around 190 ppm.- Signals for the aromatic carbons of the pyridine ring.- A signal for the methyl carbon (CH₃). |
| IR Spectroscopy | - A strong C=O stretching vibration for the aldehyde group around 1700 cm⁻¹.- C-H stretching vibrations for the aromatic and methyl groups.- C-Cl stretching vibration. |
| Mass Spectrometry | - A molecular ion peak corresponding to the molecular weight of the compound (155.58 g/mol ).- Isotopic peaks due to the presence of chlorine. |
Potential Biological Activities and Signaling Pathways
There is a lack of direct experimental evidence for the biological activity of 6-Chloro-5-methylnicotinaldehyde in the public domain. However, the structural motifs present in the molecule, namely the substituted pyridine and aldehyde groups, are found in many biologically active compounds. This allows for the formulation of hypotheses regarding its potential therapeutic applications.
Kinase Inhibition
The pyridine scaffold is a common feature in many kinase inhibitors.[2] The nitrogen atom in the pyridine ring can act as a hydrogen bond acceptor, interacting with the hinge region of the kinase active site.[3] Derivatives of similar nicotinic acid compounds have shown inhibitory activity against various kinases, suggesting that 6-Chloro-5-methylnicotinaldehyde could serve as a starting point for the development of novel kinase inhibitors.[2]
Anticancer and Antimicrobial Activities
Nicotinaldehyde derivatives have been reported to exhibit antiproliferative activity against various cancer cell lines.[4] Furthermore, some substituted pyridine compounds have demonstrated antimicrobial properties.[4] Therefore, it is plausible that 6-Chloro-5-methylnicotinaldehyde or its derivatives could possess anticancer or antimicrobial activities.
Proposed Experimental Workflow for Biological Screening
To investigate the potential biological activities of 6-Chloro-5-methylnicotinaldehyde, a systematic screening approach is recommended.
Caption: A general workflow for the biological evaluation of 6-Chloro-5-methylnicotinaldehyde.
Conclusion
6-Chloro-5-methylnicotinaldehyde is a chemical compound with a structure that suggests its potential as a valuable building block in the synthesis of new therapeutic agents. While detailed experimental data on its synthesis, purification, and biological activity are currently limited, this guide provides a foundational understanding of its chemical properties and structure. The proposed synthetic and screening workflows offer a starting point for researchers interested in exploring the potential of this and related compounds in drug discovery and development. Further investigation is warranted to fully elucidate the chemical and biological characteristics of this intriguing molecule.
